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Compound of Interest

Compound Name: Vancomycin

Cat. No.: B549263 Get Quote

Introduction

Vancomycin hydrochloride is a potent glycopeptide antibiotic derived from the bacterium

Streptomyces orientalis (now known as Amycolatopsis orientalis).[1][2][3] It is a critical

therapeutic agent for treating severe infections caused by Gram-positive bacteria, particularly

methicillin-resistant Staphylococcus aureus (MRSA).[1][4] A thorough understanding of its

physicochemical properties is paramount for researchers, scientists, and drug development

professionals involved in its formulation, stability testing, and clinical application. This guide

provides an in-depth overview of these properties, supported by experimental methodologies

and visual diagrams to elucidate key processes.

Core Physicochemical Characteristics
Vancomycin hydrochloride is a complex tricyclic glycosylated peptide.[5] It is typically

presented as a free-flowing, white, off-white, or tan to brown crystalline powder.[1][2][4][6] The

compound is known to be hygroscopic and relatively stable in its dry state.[1][6]
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Property Value References

Molecular Formula C66H76Cl3N9O24 [1][6][7]

Molecular Weight 1485.72 g/mol [1][2][7][8]

CAS Number 1404-93-9 [1][2][6]

Appearance
White, off-white, or tan to

brown powder
[1][2][4][9]

Melting Point >190°C (with decomposition) [1][4][6][7]

pH (5% solution) 2.5 - 4.5 [1]

UV Max Absorption (Water) 282 nm [9]

Solubility Profile
The solubility of vancomycin hydrochloride is a critical factor in its formulation for intravenous

administration. Its hydrochloride salt form enhances its aqueous solubility.[10]

Solvent Solubility References

Water Very soluble (>100 mg/mL) [1][9][11][12]

Methanol Slightly to moderately soluble [1][7][13]

Ethanol (dilute) Moderately soluble [2][11]

Dimethylsulfoxide (DMSO) Slightly soluble [1][7]

Higher Alcohols Insoluble [2][9][11]

Acetone Insoluble [2][9][11][13]

Ether Insoluble [2][9][11]

According to the Biopharmaceutics Classification System (BCS) guidelines, vancomycin
hydrochloride is classified as a highly soluble substance, as its highest dose strength is soluble

in 250 mL or less of aqueous media over a pH range of 1.0 to 7.5.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8117577_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8117577.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8117577.aspx
https://www.fishersci.ca/shop/products/vancomycin-hydrochloride-molecular-biology-grade/p-7042509
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://m.chemicalbook.com/ProductChemicalPropertiesCB8117577_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://www.fengchengroup.com/pharmaceutical-api/functional-api/vancomycin-hcl-or-vancomycin-hydrochloride-bp.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vancomycin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
https://www.fengchengroup.com/pharmaceutical-api/functional-api/vancomycin-hcl-or-vancomycin-hydrochloride-bp.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8117577_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8117577.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Vancomycin
https://www.benchchem.com/product/b549263?utm_src=pdf-body
https://www.solubilityofthings.com/1s2r18r22s25r28r40r-48-2r3s4r5r6s-3-2r4r5r6r-4-amino-5-hydroxy-46-dimethyl-tetrahydropyran-2-yloxy
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Vancomycin
https://downloads.regulations.gov/FDA-2006-P-0007-0022/attachment_2.pdf
https://www.abcam.com/en-us/products/biochemicals/vancomycin-hydrochloride-tricyclic-glycopeptide-antibiotic-ab141224
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8117577.aspx
https://lktlabs.com/product/vancomycin-hydrochloride/
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://downloads.regulations.gov/FDA-2006-P-0007-0022/attachment_2.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8117577.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8117577.aspx
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://pubchem.ncbi.nlm.nih.gov/compound/Vancomycin
https://downloads.regulations.gov/FDA-2006-P-0007-0022/attachment_2.pdf
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://pubchem.ncbi.nlm.nih.gov/compound/Vancomycin
https://downloads.regulations.gov/FDA-2006-P-0007-0022/attachment_2.pdf
https://lktlabs.com/product/vancomycin-hydrochloride/
http://op.niscpr.res.in/index.php/IJCA/article/viewFile/28019/465477877
https://pubchem.ncbi.nlm.nih.gov/compound/Vancomycin
https://downloads.regulations.gov/FDA-2006-P-0007-0022/attachment_2.pdf
https://www.benchchem.com/product/b549263?utm_src=pdf-body
https://downloads.regulations.gov/FDA-2006-P-0007-0022/attachment_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissociation Constants (pKa)
Vancomycin has multiple ionizable functional groups, including a primary amine, a secondary

amine, a carboxyl group, and several phenolic hydroxyl groups, which contribute to its pH-

dependent charge and interactions.[14][15] The reported pKa values are crucial for predicting

its behavior in different physiological environments and for developing analytical methods.

pKa Value
Corresponding Functional
Group

References

2.18 - 2.99 Carboxylic Acid [11][14][16]

7.75
Primary Amine (vancosamine

sugar)
[11][14]

8.89
Secondary Amine (N-

methylleucine)
[11][14]

9.59 - 9.89 Phenolic Hydroxyl Group [11][16]

10.4 Phenolic Hydroxyl Group [11]

12.0 Phenolic Hydroxyl Group [11]

Stability Profile
The stability of vancomycin hydrochloride is dependent on temperature, pH, concentration,

and the presence of light.[17] The molecule is susceptible to degradation, primarily through

hydrolysis and deamidation, under acidic and alkaline conditions.[15][18][19]

Solid State: The dry powder is relatively stable and should be stored at controlled room

temperature or under refrigeration (2-8°C).[1][4][7]

Solution Stability:

Reconstituted solutions in sterile water are stable for extended periods when refrigerated.

[9] For example, solutions at 5 mg/mL in 5% dextrose or 0.9% sodium chloride are stable

for at least 58 days at 4°C.[20]
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At room temperature (22-25°C), stability is more limited, often cited as 24 to 48 hours

depending on the diluent and container.[9][21]

Forced degradation studies show that vancomycin degrades completely within hours

when exposed to highly acidic or basic conditions.[18] The degradation is more

pronounced in alkaline media.[18]

Mechanism of Action
Vancomycin exerts its bactericidal effect by inhibiting the biosynthesis of the bacterial cell wall.

[1][6][22] This action occurs at a different site than that of beta-lactam antibiotics.[9] The

primary mechanism involves the specific binding of the vancomycin molecule to the D-alanyl-

D-alanine (D-Ala-D-Ala) termini of the peptidoglycan precursor units.[1][6] This binding

sterically hinders the subsequent transglycosylation and transpeptidation reactions, which are

essential for elongating and cross-linking the peptidoglycan polymer.[23] The failure to build a

stable cell wall leads to cell lysis and bacterial death.[5]
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Mechanism of Action of Vancomycin
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Workflow for Aqueous Solubility Determination
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Workflow for Forced Degradation Study

Stress Conditions

Vancomycin HCl
Stock Solution

Acid Hydrolysis
(e.g., HCl)

Base Hydrolysis
(e.g., NaOH)

Oxidation
(e.g., H₂O₂)

Thermal Stress
(e.g., 80°C)

Analyze Stressed Samples
and Control by

Stability-Indicating HPLC

Identify Degradants
Assess Purity & Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b549263#physicochemical-properties-of-vancomycin-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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